Cas no 6964-30-3 (4,6-Pyrimidinediamine,N4,N6-dimethyl-5-nitro-)

• Product Name: 4,6-Pyrimidinediamine,N4,N6-dimethyl-5-nitro-
• CAS No: 6964-30-3
• MF: C₆H₉N₅O₂
• MW: 183.167959928513
• CID: 515590
• PubChem ID: 248824
• Update Time: 2025-04-19

4,6-Pyrimidinediamine,N4,N6-dimethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pyrimidinediamine,N4,N6-dimethyl-5-nitro-
• (dicyclopropylmethylideneamino) propanoate
• 4,6-Pyrimidinediamine, N,N'-dimethyl-2-(methylthio)-
• CTK2I4915
• N,N'-dimethyl-5-nitro-pyrimidine-4,6-diamine
• N4,N6-Dimethyl-2-methylmercapto-pyrimidin-4,6-diyldiamin
• N4,N6-dimethyl-2-methylsulfanyl-pyrimidine-4,6-diyldiamine
• N4,N6-Dimethyl-5-nitro-pyrimidin-4,6-diyldiamin
• N4,N6-dimethyl-5-nitro-pyrimidine-4,6-diyldiamine
• N4,N6-dimethyl-5-nitropyrimidine-4,6-diamine
• NCIOpen2_000308
• AKOS000320541
• NSC66304
• SMR001559514
• NSC-66304
• 6964-30-3
• DTXSID50989750
• A805965
• HMS3079B11
• N4,N6-dimethyl-5-nitro-pyrimidine-4,6-diamine
• CHEMBL1865859
• MLS002693564
• N-Methyl-6-(methylimino)-5-nitro-1,6-dihydropyrimidin-4-amine

• Inchi： 1S/C6H9N5O2/c1-7-5-4(11(12)13)6(8-2)10-3-9-5/h3H,1-2H3,(H2,7,8,9,10)
• InChI Key： UXSRDBONEIZHCE-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(N=CN=C1NC)NC)=O

Computed Properties

• Exact Mass: 183.07577
• Monoisotopic Mass: 183.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.446
• Boiling Point: 407.2°Cat760mmHg
• Flash Point: 200.1°C
• Refractive Index: 1.686
• PSA: 92.98
• LogP: 1.13740